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A Comparative Guide to Predation on Cepaea nemoralis

The grove snail, Cepaea nemoralis, is a classic model organism for studying the effects of

predation and natural selection. Its pronounced shell polymorphism, in terms of both color and

banding patterns, has provided a rich field for researchers investigating predator-prey

dynamics. This guide synthesizes findings from numerous studies to offer a comparative

overview of predation on this species, focusing on predator-specific selective pressures and

the adaptive significance of shell characteristics.

Predator-Specific Predation Rates and Preferences
Predation on Cepaea nemoralis is primarily attributed to avian and mammalian predators, with

distinct preferences and hunting strategies observed between these groups. Thrushes,

particularly the song thrush (Turdus philomelos), are significant avian predators, while rodents

such as field mice (Apodemus sylvaticus) represent key mammalian predators.[1][2]

A study that analyzed 2000 terrestrial snail shells found that 26.5% showed evidence of avian

predation and 36.8% had been preyed upon by mammals.[3] This research highlighted a clear

preference by birds for Cepaea nemoralis, which constituted 82.3% of all bird-predated shells.

[4] In contrast, mice showed a preference for the Burgundy snail (Helix pomatia).[3]

Table 1: Predator Preference for Snail Species
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Predator Preferred Prey Avoided Prey

Birds (Thrushes) Cepaea nemoralis[3][4]
Helix pomatia, B. fruticum, H.

obvia[4]

Mice Helix pomatia[3]
Cepaea nemoralis (in some

contexts)

Predator preference also extends to specific morphs within Cepaea nemoralis. Mice have been

observed to avoid pink, mid-banded snails while favoring brown, mid-banded morphs, which

are often ignored by birds.[3] Furthermore, birds tend to select larger individuals, a preference

not shared by mice.[3]

The Role of Shell Polymorphism in Differential
Predation
The variation in shell color (typically yellow, pink, or brown) and the presence or absence of up

to five bands are genetically determined traits that influence the survival of Cepaea nemoralis

in different environments.[1][5][6] This polymorphism is maintained, in large part, by visual

selection from predators.[6]

Camouflage and Habitat Matching
The prevailing hypothesis is that different shell morphs offer varying degrees of camouflage

depending on the habitat.[6][7] Banded snails are more commonly found in heterogeneous

environments like hedgerows, while unbanded snails are more prevalent against uniform

backgrounds such as woodlands.[7] Similarly, yellow and unbanded shells are often found in

more open habitats.[1]

A study modeling avian vision found that, on average, banded morphs were more conspicuous

than unbanded ones.[5] The crypsis of different morphs was highly dependent on the habitat;

snails were most cryptic against dry vegetation and most conspicuous on bare ground.[5] For

instance, in a study conducted at a site with a relatively uniform habitat, thrushes preyed

disproportionately on banded snails (56.3% of predated snails were banded, while they only

made up 47.1% of the population).[7]
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Table 2: Predation on Cepaea nemoralis Morphs by Different Predators

Predator Preferred Morphs Avoided Morphs Notes

Birds (Thrushes)

Conspicuous morphs

relative to the

background[6][7]

Cryptic morphs

relative to the

background[6][7]

Preference can

change with season

and background

color[2][5]

Mice

Brown mid-banded[3],

Yellow unbanded and

one-banded[2]

Pink mid-banded[3]

May also be

influenced by shell

strength[2]

Shell Strength as an Anti-Predator Defense
Beyond visual crypsis, shell strength provides a crucial defense mechanism, particularly

against crushing predators like mice.[2] Research has shown that shell strength varies among

different morphs. Pink shells have been found to be stronger than yellow ones, and banded

shells are stronger than unbanded ones.[2][8] The labium (the lip of the shell opening), which is

often attacked by mice, is generally thicker and more resistant to crushing than the apex, which

is typically targeted by birds.[2][8] This suggests that the selective pressures exerted by

different predators may drive the evolution of multiple anti-predator traits in Cepaea nemoralis.

[2]

Experimental Methodologies
A variety of experimental protocols have been employed to study predation on Cepaea

nemoralis.

Field Observation and Collection
A common method involves collecting and analyzing shells from predator "anvils," which are

typically stones used by thrushes to break open snail shells.[7] By comparing the frequencies

of different morphs in the predated shell fragments to their frequencies in the living population

in the surrounding area, researchers can infer selective predation.[7]

The general workflow for such an experiment is as follows:
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Fig. 1: Workflow for a typical thrush predation study.

Shell Strength Measurement
To quantify shell strength as an anti-predator trait, researchers collect adult snails and measure

the force required to crush their shells.[2]

Protocol for Shell Strength Analysis:

Snail Collection: Adult Cepaea nemoralis of various morphs are collected from the field.[2]

Morph Identification: Shells are categorized based on background color and banding pattern.

[2]

Shell Crushing: A device, such as a universal testing machine, is used to apply a continuous,

increasing force to a specific part of the shell (e.g., the apex or labium) until it fractures. The

maximum force sustained is recorded as the shell strength.[8]

Thickness Measurement: The thickness of the shell at the point of fracture is measured,

often using calipers.[2][8]

Statistical Analysis: A General Linear Model (GLM) or similar statistical test is used to

determine the effects of shell color, banding pattern, and thickness on shell strength.[2][8]

Logical Relationships in Predation Risk
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The risk of predation for an individual Cepaea nemoralis is not determined by a single factor

but by a complex interplay of genetic traits, environmental conditions, and predator

characteristics.
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Fig. 2: Factors influencing predation risk in Cepaea nemoralis.

In conclusion, the extensive research on Cepaea nemoralis predation demonstrates a complex

system of selective pressures. Both avian and mammalian predators act as significant

evolutionary forces, shaping the distribution and frequency of shell morphs through differential

predation. The interplay between camouflage, habitat, and physical defenses like shell strength

highlights the multifaceted nature of anti-predator adaptations in this species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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